Cas no 89741-56-0 (Benzenedicarboxylic acid, dicyano-)

Benzenedicarboxylic acid, dicyano- structure
89741-56-0 structure
Product name:Benzenedicarboxylic acid, dicyano-
CAS No:89741-56-0
MF:C10H4N2O4
MW:216.149762153625
CID:590520
PubChem ID:71325899

Benzenedicarboxylic acid, dicyano- Chemical and Physical Properties

Names and Identifiers

    • Benzenedicarboxylic acid, dicyano-
    • 3,4-dicyanophthalic acid
    • dicyanophthalic acid
    • 89741-56-0
    • DTXSID20755166
    • 3,4-Dicyanobenzene-1,2-dicarboxylic acid
    • Inchi: InChI=1S/C10H4N2O4/c11-3-5-1-2-6(9(13)14)8(10(15)16)7(5)4-12/h1-2H,(H,13,14)(H,15,16)
    • InChI Key: FGZAEZRPSHYCQU-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C(=C1C#N)C#N)C(=O)O)C(=O)O

Computed Properties

  • Exact Mass: 216.01710661g/mol
  • Monoisotopic Mass: 216.01710661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 122Ų

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